CEK1 protein
Description
Significance of Mitogen-Activated Protein Kinases (MAPKs) in Fungal Cell Biology and Pathogenicity
Mitogen-activated protein kinases (MAPKs) are a family of serine/threonine protein kinases that are highly conserved in eukaryotes. nih.gov They play a crucial role in transducing a wide variety of extracellular signals into intracellular responses, thereby regulating various developmental and cellular processes. nih.govelsevier.es In fungi, MAPK pathways are essential for their physiology, development, and ability to cause disease. elsevier.es These signaling cascades govern responses to numerous environmental cues and are critical for the successful establishment of a fungus within its host. pagepressjournals.org
MAPK pathways are involved in regulating fungal growth, conidiation (asexual spore formation), response to oxidative stress, and maintaining the integrity of the cell wall. plos.orgmdpi.com They are also implicated in the virulence of many plant and human fungal pathogens. nih.govplos.org For instance, in the human pathogen Aspergillus fumigatus, three MAPKs regulate cell wall integrity, oxidative stress response, iron adaptation, adhesion, and virulence. plos.org Similarly, in the rice blast fungus Magnaporthe oryzae, three MAPKs are involved in appressorium formation (a specialized infection structure), pathogenicity, and stress responses. plos.org The importance of MAPK pathways in fungal pathogenicity makes them promising targets for the development of new antifungal drugs. pagepressjournals.orgplos.org
Fungal MAPK pathways are typically composed of a core module of three sequentially activated kinases: a MAP kinase kinase kinase (MAPKKK), a MAP kinase kinase (MAPKK), and the MAPK itself. nih.gov The activation of the MAPK through dual phosphorylation of conserved threonine and tyrosine residues leads to the activation of downstream transcription factors and the expression of specific genes. nih.gov Fungi possess multiple MAPK pathways, each responding to different stimuli and controlling distinct cellular processes. nih.govelsevier.es For example, in the model yeast Saccharomyces cerevisiae, five distinct MAPK pathways regulate processes such as mating, invasive growth, cell wall integrity, and responses to high osmolarity. nih.gov
The regulation of MAPK signaling is crucial for proper cellular function, and fungi have evolved mechanisms to control the activity of these pathways, including the use of specific phosphatases that inactivate MAPKs. mdpi.com The intricate network of MAPK signaling pathways and their crosstalk is fundamental to a fungus's ability to adapt to its environment and cause disease. molbiolcell.orgnih.govasm.org
Overview of CEK1 Protein as a Key MAPK in Fungal Species, with a Focus on Candida albicans and Schizosaccharomyces pombe
CEK1 (Candida Extracellular-signal Regulated Kinase 1) is a key mitogen-activated protein kinase (MAPK) that plays a significant role in the biology of various fungal species, most notably the opportunistic human pathogen Candida albicans. pagepressjournals.orgoup.com In C. albicans, the CEK1-mediated pathway is involved in several crucial processes, including morphogenesis (the transition between yeast and hyphal growth forms), cell wall biogenesis, and virulence. oup.comnih.gov Deletion of the CEK1 gene in C. albicans leads to defects in hyphal formation and reduced virulence in animal models of infection. oup.com
The CEK1 pathway in C. albicans is also involved in maintaining the integrity of the fungal cell wall. oup.comnih.gov Mutants lacking CEK1 are sensitive to compounds that interfere with cell wall construction, such as Congo red and calcofluor white. oup.com Furthermore, the CEK1 pathway plays a role in the masking of β-(1,3)-glucan, a major component of the fungal cell wall that can be recognized by the host immune system. plos.orgresearchgate.net Disruption of the CEK1 pathway leads to increased exposure of β-(1,3)-glucan, making the fungus more susceptible to immune detection. researchgate.net The CEK1 pathway also regulates the exposure of other cell wall components, such as α-1,2 and β-1,2-mannosides, further highlighting its importance in cell wall architecture and immune modulation. nih.gov
The activation of the CEK1 pathway is a tightly regulated process. In C. albicans, the pathway is composed of the MAPK CEK1, the MAPKK Hst7, and the MAPKKK Ste11. plos.org Upstream signaling components include the transmembrane protein Sho1 and the small GTPase Cdc42. oup.complos.org The activation of this pathway can be triggered by various stimuli, including the resumption of growth from a stationary phase and cell wall stress induced by compounds like tunicamycin (B1663573). oup.comnih.gov
In the fission yeast Schizosaccharomyces pombe, a model organism for studying eukaryotic cell biology, there is also a serine/threonine-protein kinase named Cek1. udel.eduuniprot.orgvectorbuilder.com However, its function appears to be distinct from the well-characterized role of CEK1 in C. albicans. In S. pombe, Cek1 is suggested to be involved in the progression of anaphase during mitosis, potentially through interaction with the protein Cut8. uniprot.orgstring-db.org S. pombe has three main MAPK pathways: the pheromone signaling pathway, the stress-activated pathway, and the cell integrity pathway (CIP). mdpi.comresearchgate.net The CIP, which is crucial for maintaining cell wall integrity and other cellular processes, is primarily mediated by the MAPK Pmk1, an ortholog of ERK1/2 in mammals. mdpi.commdpi.com While both C. albicans and S. pombe possess a protein named Cek1, their roles and the pathways they are involved in differ significantly, reflecting the diverse functions of MAPKs across different fungal species.
Historical Context and Current Research Trajectories for this compound in Fungal Systems
The study of the this compound has its roots in the broader investigation of MAPK signaling pathways in fungi, which began to gain significant attention in the 1990s. Early research on MAPK pathways in model yeasts like Saccharomyces cerevisiae laid the groundwork for understanding their fundamental roles in cellular processes. nih.gov The identification and characterization of CEK1 in Candida albicans emerged from efforts to understand the molecular mechanisms underlying its pathogenicity, particularly its ability to switch between yeast and hyphal forms, a key virulence trait. oup.com Initial studies in the late 1990s established that deleting the CEK1 gene resulted in defects in hyphal development and attenuated virulence in mouse models of systemic candidiasis. oup.com
Over the years, research has elucidated the core components of the CEK1 pathway in C. albicans, including the upstream activators and downstream targets. oup.complos.org A significant area of investigation has been the role of CEK1 in cell wall biogenesis and remodeling. pagepressjournals.orgnih.govplos.org It was discovered that the CEK1 pathway is crucial for maintaining a healthy and organized cell wall. tandfonline.com A major breakthrough was the finding that the CEK1 pathway is involved in masking β-(1,3)-glucan, a potent immunostimulatory molecule in the fungal cell wall. researchgate.net This discovery linked the CEK1 pathway directly to the fungus's ability to evade the host immune system. researchgate.netfrontiersin.org
Current research on the this compound continues to explore its multifaceted roles in fungal biology and pathogenesis. One key trajectory is to identify the specific downstream targets of the CEK1 kinase and understand how they contribute to the regulation of cell wall biosynthesis and remodeling. tandfonline.com This includes identifying the proteins that are phosphorylated by CEK1 and the genes whose expression is regulated by the pathway. nih.gov Another active area of research is the interplay between the CEK1 pathway and other signaling pathways in the cell, such as the Hog1 and Mkc1 MAPK pathways. mdpi.comresearchgate.net There is evidence of crosstalk between these pathways, suggesting a complex regulatory network that governs the fungal response to various environmental stresses. mdpi.com
Furthermore, researchers are investigating the upstream signals that activate the CEK1 pathway and the sensor proteins involved in detecting these signals. mdpi.comasm.org Understanding how the CEK1 pathway is activated in response to different host environments is crucial for comprehending its role in infection. pagepressjournals.org Given its importance in virulence, the CEK1 pathway is also being explored as a potential target for the development of novel antifungal therapies. pagepressjournals.orgresearchgate.net The discovery of small molecules that can inhibit the CEK1 pathway and thereby reduce the virulence of C. albicans is a promising avenue of research. biorxiv.org
Properties
CAS No. |
148971-42-0 |
|---|---|
Molecular Formula |
C33H39N5O10 |
Synonyms |
CEK1 protein |
Origin of Product |
United States |
Molecular and Genetic Foundations of Cek1 Protein
Genomic Locus and Transcriptional Regulation of the CEK1 Gene
The CEK1 gene resides within the genome of Candida albicans, where its expression is tightly controlled by a network of transcription factors and signaling pathways. The regulation of CEK1 transcription is responsive to diverse environmental cues, ensuring that the protein is produced when needed to facilitate adaptation and survival.
Several transcription factors have been identified as regulators of CEK1 expression. These proteins bind to specific DNA sequences in the promoter region of the CEK1 gene, thereby modulating its transcription. The activity of these transcription factors is often controlled by upstream signaling pathways, creating a complex regulatory web that fine-tunes CEK1 levels. For instance, the transcription factor Cph1 is a downstream target of the CEK1 pathway and is involved in hyphal development and mating. oup.comtandfonline.com
The transcriptional regulation of CEK1 is also intertwined with other signaling cascades. The cAMP-PKA pathway, a central regulator of morphogenesis in C. albicans, can influence CEK1 expression. oup.comtandfonline.com Furthermore, the high-osmolarity glycerol (B35011) (HOG) pathway, which is primarily involved in stress responses, has been shown to interact with the CEK1 pathway. Deletion of the HOG1 gene, which encodes the central MAPK of the HOG pathway, can lead to the stimulation of Cek1p. oup.com This suggests a crosstalk mechanism where the cell integrates signals from different pathways to mount a coordinated response.
Environmental conditions such as nitrogen starvation can activate the Cek1-mediated MAPK pathway. scholaris.ca This activation is mediated by proteins like Mep2 and Ras1, which act upstream of the MAPK cascade. scholaris.ca The regulation of CEK1 is therefore a dynamic process, allowing C. albicans to respond to a variety of external stimuli by modulating the expression of this key signaling protein.
| Regulatory Factor | Role in CEK1 Regulation | Implicated Cellular Process |
| Cph1 | Downstream transcription factor | Hyphal development, Mating oup.comtandfonline.com |
| cAMP-PKA Pathway | Interacting signaling pathway | Morphogenesis oup.comtandfonline.com |
| Hog1 | Represses CEK1 activation under basal conditions | Stress response, Morphogenesis oup.comresearchgate.net |
| Mep2/Ras1 | Upstream activators under nitrogen starvation | Nutrient sensing, Morphogenesis scholaris.ca |
Post-Transcriptional and Translational Control Mechanisms of CEK1 Protein Expression and Stability
Beyond transcriptional control, the expression and stability of the this compound are subject to intricate post-transcriptional and translational regulatory mechanisms. These processes ensure that the levels and activity of CEK1 are precisely managed, allowing for rapid responses to cellular signals.
Post-transcriptional regulation can occur at the level of mRNA processing and stability. lumenlearning.comwikipedia.org This includes processes like splicing, where non-coding introns are removed from the pre-mRNA, and the addition of a 5' cap and a 3' poly-A tail, which protect the mRNA from degradation and facilitate its export from the nucleus. texasgateway.org The stability of the CEK1 mRNA can be influenced by RNA-binding proteins (RBPs) that bind to specific sequences in the untranslated regions (UTRs) of the mRNA. wikipedia.orgnih.gov These RBPs can either promote mRNA degradation or enhance its stability, thereby controlling the amount of this compound that is synthesized. lumenlearning.com
Translational control mechanisms further regulate the synthesis of the this compound. The efficiency of translation can be modulated by factors that affect the initiation and elongation stages of protein synthesis. For example, the presence of specific sequences in the 5' UTR of the CEK1 mRNA can influence the recruitment of ribosomes and the initiation of translation.
A key aspect of CEK1 regulation is its stability at the protein level. Research has shown that CEK1 is a short-lived protein that is degraded by the proteasome through the ubiquitin-proteasome pathway. oup.com This rapid turnover allows for a dynamic regulation of CEK1 activity, as the protein can be quickly removed once it has fulfilled its function. oup.com The degradation of CEK1 is in contrast to other MAPKs like Hog1, which appear to be more stable proteins. oup.com
The phosphorylation state of CEK1 is a critical determinant of its activity. CEK1 is activated by dual phosphorylation on threonine and tyrosine residues within a conserved TXY motif. oup.comuniprot.org Conversely, dephosphorylation by specific protein phosphatases, such as Cpp1, inactivates the kinase. oup.comnih.gov Cpp1 has been shown to be a negative regulator of the CEK1 pathway, and its deletion leads to hyperphosphorylation and increased activity of Cek1. oup.commolbiolcell.org This interplay between kinases and phosphatases provides a finely tuned switch to control CEK1 signaling.
Furthermore, the natural codon ambiguity of the CUG codon in C. albicans, which can be translated as either serine or leucine (B10760876), has been shown to impact CEK1 stability and activity. nih.gov The incorporation of leucine at the CUG-encoded position can decrease the stability of the this compound, while the insertion of a serine can lead to autophosphorylation and increased intrinsic activity. nih.gov This highlights a unique mechanism of post-translational regulation that can modulate CEK1 function.
| Regulatory Mechanism | Effect on CEK1 | Key Molecules Involved |
| mRNA Stability | Controls the amount of available template for translation | RNA-binding proteins (RBPs) lumenlearning.comnih.gov |
| Protein Degradation | Regulates the turnover and levels of the this compound | Ubiquitin-proteasome system oup.com |
| Phosphorylation | Activates the kinase activity of CEK1 | Hst7 (MAPKK) oup.com |
| Dephosphorylation | Inactivates the kinase activity of CEK1 | Cpp1 (phosphatase) oup.comnih.govmolbiolcell.org |
| CUG Codon Ambiguity | Modulates protein stability and intrinsic activity | Serine or Leucine incorporation nih.gov |
Protein Domains and Functional Motifs within this compound Architecture
The this compound, a member of the mitogen-activated protein kinase (MAPK) family, possesses a conserved architecture characterized by specific domains and functional motifs that are essential for its kinase activity and regulatory interactions.
The core of the this compound is its protein kinase domain , which spans a significant portion of the polypeptide chain. uniprot.orguniprot.org This domain is responsible for the catalytic activity of the protein, namely the transfer of a phosphate (B84403) group from ATP to specific serine and threonine residues on substrate proteins. uniprot.orguniprot.org The kinase domain itself is composed of several subdomains that are characteristic of serine/threonine kinases.
Within the kinase domain, several key motifs are crucial for CEK1 function. One of the most important is the TXY motif , located in the activation loop of the kinase. oup.comuniprot.org The dual phosphorylation of the threonine (T) and tyrosine (Y) residues within this motif is a hallmark of MAPK activation and is essential for the kinase to adopt its active conformation. oup.comuniprot.org
CEK1 also contains an ATP-binding site . uniprot.orguniprot.org This pocket within the kinase domain binds to ATP, the donor of the phosphate group in the phosphorylation reaction. The precise structure of this site is critical for the kinase's catalytic function.
| Domain/Motif | Location | Function |
| Protein Kinase Domain | Core of the protein | Catalytic activity (phosphorylation) uniprot.orguniprot.org |
| TXY Motif | Activation loop within the kinase domain | Site of activating phosphorylation oup.comuniprot.org |
| ATP-Binding Site | Within the kinase domain | Binds ATP for the phosphotransfer reaction uniprot.orguniprot.org |
Mutagenesis and Genetic Perturbation Studies of CEK1 Gene Alleles and Their Phenotypic Consequences
Genetic manipulation of the CEK1 gene has been instrumental in elucidating its function in Candida albicans. Deletion and mutation of CEK1 alleles have revealed its critical role in various aspects of the fungus's biology, particularly morphogenesis and virulence.
Deletion Mutants (cek1Δ/Δ):
Strains in which both copies of the CEK1 gene have been deleted (homozygous null mutants) exhibit several distinct phenotypes. One of the most prominent is a defect in hyphal formation under certain conditions. oup.commolbiolcell.org Hyphal growth is a key virulence factor for C. albicans, enabling it to invade host tissues. While cek1Δ/Δ mutants can still form hyphae under some inducing conditions, they show a reduced ability to do so on solid media and in response to certain stimuli. molbiolcell.org
Furthermore, cek1Δ/Δ mutants display altered cell wall integrity. They are often more sensitive to cell wall-perturbing agents like Congo red and calcofluor white, indicating that the CEK1 pathway is involved in maintaining the structural integrity of the cell wall. oup.comnih.gov This altered cell wall structure can also lead to changes in the exposure of cell wall components, such as β-glucans, which can affect the recognition of the fungus by the host immune system. nih.govresearchgate.net
The virulence of cek1Δ/Δ mutants is attenuated in animal models of infection. oup.comnih.gov This reduction in virulence is likely a consequence of the combined defects in hyphal growth and cell wall integrity.
Heterozygous Mutants (CEK1/cek1Δ):
Strains that are heterozygous for a CEK1 deletion (carrying one functional copy and one deleted copy) can also exhibit phenotypes, a phenomenon known as haploinsufficiency. mdpi.com While the effects may not be as severe as in the homozygous null mutant, the reduced gene dosage can be sufficient to impair certain cellular processes.
Epistasis and Double Mutant Analysis:
Genetic studies have also employed the creation of double mutants to understand the relationship between CEK1 and other genes in the same or interacting pathways. For example, deleting CEK1 in a strain lacking the phosphatase CPP1 (cpp1Δ/Δ) suppresses the hyperfilamentous phenotype of the cpp1 mutant. oup.commolbiolcell.org This provides strong genetic evidence that Cpp1 acts as a negative regulator of the CEK1 pathway.
Similarly, the construction of double mutants with components of the HOG pathway has revealed a complex interplay between these two MAPK cascades. researchgate.net For instance, the deletion of HOG1 can lead to the activation of Cek1, and double mutants have been used to dissect the respective roles of each pathway in morphogenesis and stress response. researchgate.net
| Genetic Perturbation | Phenotypic Consequence | Key Findings |
| Homozygous Deletion (cek1Δ/Δ) | Defective hyphal growth, altered cell wall integrity, attenuated virulence | CEK1 is crucial for key virulence traits. oup.comoup.commolbiolcell.orgnih.gov |
| Heterozygous Deletion (CEK1/cek1Δ) | Potential for haploinsufficiency | Gene dosage of CEK1 is important for normal function. mdpi.com |
| Double Mutant with cpp1Δ/Δ | Suppression of the cpp1 hyperfilamentous phenotype | Cpp1 is a negative regulator of the CEK1 pathway. oup.commolbiolcell.org |
| Double Mutants with HOG pathway components | Unraveling of pathway crosstalk | Reveals complex interactions between MAPK pathways in regulating morphogenesis and stress responses. researchgate.net |
Cek1 Protein in Fungal Signal Transduction Pathways
Upstream Regulators and Activators of CEK1 Protein Signaling Cascade
Activation of the CEK1 pathway is initiated by various upstream signals and mediated by several key proteins. imrpress.comnih.govnih.govoup.commdpi.complos.orgplos.orgresearchgate.netnih.govbiorxiv.orguc.ptasm.orgcore.ac.uk These include transmembrane sensor proteins, small GTPases, and the MAPKK and MAPKKK that directly phosphorylate CEK1. imrpress.comnih.govnih.govresearchgate.netplos.orgbiorxiv.orgasm.org
Transmembrane sensor proteins act as the initial detectors of external stimuli that activate the CEK1 pathway. In C. albicans, Sho1, Msb2, and Opy2 are key transmembrane proteins involved in transmitting these signals. imrpress.comnih.govnih.govplos.orgplos.orgresearchgate.netnih.govuc.ptcore.ac.uk
Sho1 is a transmembrane adaptor protein, while Msb2 is a transmembrane mucin. imrpress.comuc.pt These proteins, along with Opy2, are thought to sense external signals and transmit them to the downstream kinase cascade. mdpi.comresearchgate.nete-century.us Studies have shown that Msb2, in cooperation with Sho1, controls the activation of CEK1 in response to cell wall damage. asm.orgresearchgate.net Msb2 is also essential for hyphal formation and growth at high temperatures, regulating this response through the CEK pathway. mdpi.com Opy2 has been identified as a transmembrane protein required to trigger CEK1 phosphorylation by stimuli such as the resumption of growth from stationary phase or the addition of cell wall-disturbing compounds like zymolyase and tunicamycin (B1663573). researchgate.net
Research indicates that Msb2 and Sho1 are involved in the transmission of the signal towards CEK1 mediated by the Cdc42 GTPase. asm.org Deletion of MSB2 or SHO1 genes can severely reduce or completely block CEK1 phosphorylation in response to growth resumption. researchgate.net
Here is a summary of the transmembrane sensor proteins and their roles:
| Protein | Type | Role in CEK1 Activation |
| Sho1 | Transmembrane adaptor | Involved in transmitting external signals and required for CEK1 activation. imrpress.comoup.commdpi.comresearchgate.netuc.pt |
| Msb2 | Transmembrane mucin | Controls CEK1 activation in response to cell wall damage and high temperature. imrpress.comasm.orgmdpi.comresearchgate.netuc.pt |
| Opy2 | Transmembrane protein | Mediates CEK1 phosphorylation in response to growth resumption and cell wall stress. nih.govresearchgate.netplos.orgmdpi.com |
Small GTPases act as molecular switches in signal transduction pathways, cycling between an active GTP-bound state and an inactive GDP-bound state. asm.org Cdc42 is a small GTPase that plays a role in initiating the CEK1 pathway. nih.govnih.govasm.org
Cdc42 is essential for polarized growth and hyphal morphogenesis in C. albicans. asm.orgplos.org Activated Cdc42 can turn on downstream effectors, including p21-activated kinase (PAK) family members like Cst20, which further initiates signaling through the CEK1 MAPK cascade. plos.orgasm.orgplos.org Studies using activated alleles of Cdc42 have shown they can activate the CEK1-MAPK pathway via the Hst7 MAPKK, and this process requires both Sho1 and Msb2 proteins. asm.org While Cdc42 is known to control CEK1 activity, other GTPases like Rho1, Ras1, and Rac1 have also been reported to influence CEK1, although much of this data is genetic. asm.org
Research on the Lrg1 protein, a predicted GTPase-activating protein (GAP), indicates that disruption of LRG1 hyperactivates the small GTPases Cdc42 and Ras1, leading to CEK1 hyperactivation. asm.org This supports the role of Cdc42 as an upstream regulator of the CEK1 pathway. asm.org
Within the core MAPK cascade, the signal is relayed through sequential phosphorylation by a MAPKKK and a MAPKK before reaching the MAPK (CEK1). imrpress.comnih.gov Ste11 and Hst7 are the key MAPKKK and MAPKK, respectively, that orchestrate CEK1 phosphorylation in C. albicans. imrpress.comnih.govnih.govresearchgate.netplos.orgbiorxiv.orgasm.org
Ste11 is the MAPKKK that activates the MAPKK Hst7, which in turn phosphorylates and activates the CEK1 MAPK. imrpress.comnih.govnih.govbiorxiv.orgasm.orgresearchgate.net This module, Ste11-Hst7-CEK1, forms the core kinase cascade of the CEK1 pathway. nih.govnih.govasm.org Epistasis studies have confirmed that CST20, HST7, CEK1, and CPH1 gene products lie in an equivalent, canonical MAPK cascade involved in starvation-specific hyphal development. nih.gov
Hyper-activation of Ste11, such as through the expression of a hyperactive allele (STE11ΔN467), leads to increased phosphorylation of CEK1. nih.govplos.org This highlights the direct role of Ste11 and Hst7 in the phosphorylation and activation of CEK1. nih.govplos.org
The following table summarizes the roles of the key MAPKKK and MAPKK:
| Kinase | Type | Role in CEK1 Activation |
| Ste11 | MAPKKK | Activates Hst7, leading to CEK1 phosphorylation. imrpress.comnih.govnih.govbiorxiv.orgasm.orgresearchgate.net |
| Hst7 | MAPKK | Phosphorylates and activates CEK1. imrpress.comnih.govnih.govbiorxiv.orgasm.orgresearchgate.net |
Involvement of Small GTPases (e.g., Cdc42) in this compound Pathway Initiation
Downstream Effectors and Substrates Regulated by this compound
Once activated, the this compound phosphorylates downstream effectors and substrates, mediating the cellular response to the initial stimulus. nih.govresearchgate.net These downstream targets include transcriptional regulators that influence gene expression profiles. nih.govoup.commdpi.complos.orgplos.orgbiorxiv.org
While the broad downstream effects of CEK1 activation are known, the identification and characterization of its direct phosphorylation targets are ongoing areas of research. The nature of MAPK signaling suggests that CEK1 directly phosphorylates specific proteins to propagate the signal. However, specific direct phosphorylation targets were not explicitly detailed in the provided search results beyond the general mechanism of MAPK activity. Further research is required to fully characterize the direct substrates of CEK1.
A major outcome of CEK1 pathway activation is the regulation of gene expression through downstream transcription factors. Cph1 and Efg1 are two prominent transcriptional regulators influenced by CEK1 signaling. nih.govoup.commdpi.complos.orgplos.orgbiorxiv.org
Cph1 is a transcription factor that acts downstream of CEK1 in the MAPK pathway. nih.govbiorxiv.orgnih.gov It is involved in processes such as filamentation and is considered a dedicated transcription factor for the CEK1 pathway in hyphal formation. nih.govnih.govbiorxiv.orgresearchgate.net Epistasis studies place Cph1 downstream of CEK1 in the MAPK cascade. nih.gov
Efg1 is another key transcriptional regulator involved in dimorphism and filamentation in C. albicans. mdpi.complos.orgresearchgate.netnih.gov While Efg1 is primarily associated with the cAMP/PKA pathway, it also interacts with the CEK1 pathway. plos.orgresearchgate.netnih.gov Efg1 can bind to the promoter regions of genes in the CEK1 cascade, including STE11 and CEK1, and has been shown to downregulate CEK1 and CPH1 transcript levels under hypoxic conditions. plos.orgnih.gov This indicates a complex interplay between Efg1 and the CEK1 pathway in regulating morphogenesis. plos.orgnih.gov
The CEK1 pathway's influence on gene expression extends to genes involved in cell wall biogenesis and stress response. nih.govtandfonline.com Transcriptional analysis of cek1 mutants compared to wild-type cells under tunicamycin treatment revealed differential expression patterns in genes related to the cell wall and stress response. nih.govtandfonline.com
The following table summarizes the transcriptional regulators influenced by CEK1 signaling:
| Transcriptional Regulator | Primary Pathway Association | Role in Relation to CEK1 Pathway |
| Cph1 | CEK1 MAPK pathway | Downstream transcription factor involved in filamentation and hyphal formation. nih.govnih.govbiorxiv.orgnih.govresearchgate.net |
| Efg1 | cAMP/PKA pathway | Influences CEK1 and CPH1 expression, particularly under hypoxic conditions. plos.orgresearchgate.netnih.gov |
CEK1 signaling also impacts the exposure of cell wall components like β-1,3-glucan and mannosides, which are crucial for immune recognition. nih.govtandfonline.com Alterations in the CEK1 pathway can lead to increased exposure of these epitopes, influencing interaction with immune cells. nih.govtandfonline.com
Interplay and Crosstalk with Other Fungal MAPK Signaling Networks
Fungal cells, including C. albicans, employ multiple MAPK pathways to sense and respond to a variety of stimuli. The CEK1-mediated pathway exhibits significant interplay and crosstalk with other major MAPK cascades, allowing for integrated cellular responses. oup.comasm.orgasm.orgplos.orgnih.govplos.orgresearchgate.netbiorxiv.orgnih.govuniprot.org This crosstalk ensures coordinated regulation of diverse cellular processes, such as cell wall maintenance, stress adaptation, and morphological transitions. asm.orgasm.orgoup.comresearchgate.net
The CEK1 pathway is closely integrated with the Cell Wall Integrity (CWI) pathway, mediated by the MAPK Mkc1. Both pathways are involved in cell wall biogenesis and maintenance, responding to conditions that damage the cell wall. oup.comasm.orgasm.orgbiorxiv.orgplos.orgtandfonline.com Activation of CEK1 can occur in response to cell wall damage, and this activation can be dependent on upstream elements like Msb2 and Sho1. asm.org Interestingly, disruption of upstream mediators of the CEK1 pathway, such as Sho1 and/or Msb2, can lead to crosstalk that activates the Mkc1-mediated CWI pathway, potentially serving as a rescue mechanism. asm.org While caspofungin activates CEK1, echinocandins are known to activate the Mkc1 pathway, highlighting distinct but potentially interacting roles in the response to cell wall stress. asm.org Studies have shown that deletion of CEK1 or CEK2 in an mkc1Δ background exacerbates sensitivity to cell wall stress, indicating a positive interaction between the mating MAPK (including CEK1) and CWI MAPK pathways. researchgate.net Farnesol, a quorum sensing molecule, has been shown to repress CEK1 phosphorylation while simultaneously inducing the activation of Mkc1, further illustrating the intricate interplay between these pathways. oup.com
There is considerable crosstalk between the CEK1 and High Osmolarity Glycerol (B35011) (HOG) pathways, mediated by the MAPK Hog1. asm.orgresearchgate.netoup.com The HOG pathway is primarily known for its role in adaptation to osmotic and oxidative stress, but it also influences morphogenesis and cell wall biogenesis. oup.comasm.orgplos.org Hog1 has been shown to act as a repressor of CEK1 activation under basal conditions. asm.orgnih.govresearchgate.net Consequently, hog1Δ/Δ mutant cells exhibit constitutively higher levels of CEK1 phosphorylation. asm.orgoup.com This repression by Hog1 over the yeast-to-hypha transition appears to be independent of or dominant over the CEK1 pathway. researchgate.net However, under specific conditions, such as low glucose concentration, darkness, low temperature, and microaerophilia, Hog1 may play an inducing role in the formation of chlamydospores, potentially through elements of the CEK1 pathway like Cst20, Ste11, Hst7, and CEK1 itself. researchgate.net The phosphatase Cpp1 is suggested to act as an intermediary bridging the Hog1 and CEK1 pathways, with Hog1 potentially downregulating CEK1 signaling by inducing CPP1 expression. researchgate.netoup.com
CEK1 and its homolog Cek2 are both involved in mating and filamentation processes in C. albicans. asm.orgasm.orgnih.govresearchgate.netnih.govnih.gov While both kinases participate, CEK1 appears to be more important for mating, whereas Cek2 is involved in adaptation to signaling. nih.govnih.gov The Ste11-Hst7-CEK1/CEK2-mediated MAPK pathway is essential for the development of mating projections. plos.orgnih.gov Although CEK1 is largely known for its role in hyphal formation, the CEK1 pathway is not absolutely necessary for hyphal induction. asm.org Deletion of CEK1 results in defects in hyphal formation and reduced virulence. oup.com Both CEK1 and Cek2 share functions in mating, biofilm formation, and the cell wall damage response, with CEK1 having a more essential role in the yeast-to-hypha transition and virulence. researchgate.net
Negative Regulation and Dephosphorylation of this compound
The activity and levels of this compound are tightly regulated through negative mechanisms, including dephosphorylation and protein degradation. oup.commolbiolcell.orgnih.gov
MAPK activity is primarily regulated by dual phosphorylation and subsequent dephosphorylation by specific phosphatases. oup.comnih.gov The protein phosphatase Cpp1, a structural member of the VH1 family of dual-specificity phosphatases, plays a significant role in the deactivation of this compound by removing phosphate (B84403) groups from activated CEK1. asm.orgoup.commolbiolcell.orgnih.gov Genetic evidence suggests that Cpp1 mediates repression by blocking the activation of a MAPK cascade involved in hyphal growth, and disruption of the CPP1 gene can lead to derepressed yeast-to-hyphal transitions. molbiolcell.org Loss of Cpp1 activates the pheromone response pathway in a CEK1-dependent manner, supporting its role as a MAPK phosphatase in this pathway. nih.gov Deletion of CPP1 results in CEK1 hyperphosphorylation, indicating Cpp1's negative regulatory role on CEK1 phosphorylation. researchgate.netoup.com
This compound is subject to degradation, which affects its stability and contributes to the regulation of its pathway. CEK1, but not Hog1, is degraded by the proteasome. oup.comnih.gov This degradation occurs through the ubiquitin-proteasome pathway, where proteins are tagged with ubiquitin chains and subsequently degraded by the 26S proteasome. oup.comnih.govmdpi.comthermofisher.com This mechanism provides a means to control CEK1 levels post-translationally. oup.com
Compound Names and PubChem CIDs
| Compound Name | PubChem CID |
| This compound | - |
| Mkc1 | - |
| Hog1 | - |
| Cek2 | - |
| Cpp1 | - |
| Proteasome | - |
Note: PubChem CIDs for protein complexes like "Proteasome" or general protein names like "this compound" are not typically assigned in the same way as for small molecules. PubChem primarily focuses on chemical substances. Protein entries in databases like UniProt are identified by accession numbers. uniprot.orgr-project.org Specific inhibitors or components related to these proteins might have CIDs (e.g., Proteasome Inhibitor VII CID 11173422 cenmed.com, Ixazomib CID 25122613 guidetopharmacology.org, MG-132 CID 462382 citeab.com).##
This compound serves as a pivotal component within the complex network of signal transduction pathways in fungi, notably in the context of the opportunistic pathogen Candida albicans. Functioning as a mitogen-activated protein kinase (MAPK), CEK1 is instrumental in enabling fungal cells to perceive and react to shifts in their surrounding environment. oup.comasm.orgpagepressjournals.org These responses are critical for governing essential cellular processes, including the establishment of cell wall integrity, adaptation to stress, and transitions in cellular morphology, all of which are vital for fungal survival and pathogenesis. asm.orgasm.orgoup.comresearchgate.net
Identification and Characterization of Direct Phosphorylation Targets
Interplay and Crosstalk with Other Fungal MAPK Signaling Networks
Fungal species, such as C. albicans, utilize multiple MAPK pathways to effectively sense and respond to a diverse array of external stimuli. The CEK1-mediated pathway engages in significant interplay and crosstalk with other prominent MAPK cascades, facilitating coordinated and integrated cellular responses. oup.comasm.orgasm.orgplos.orgnih.govplos.orgresearchgate.netbiorxiv.orgnih.govuniprot.org This interconnectedness is crucial for the synchronized regulation of various cellular functions, including the maintenance of cell wall structure, adaptation to stressful conditions, and developmental transitions. asm.orgasm.orgoup.comresearchgate.net
The CEK1 pathway demonstrates a close integration with the Cell Wall Integrity (CWI) pathway, which is primarily mediated by the MAPK Mkc1. Both pathways play roles in the synthesis and maintenance of the cell wall and are activated in response to conditions that compromise cell wall integrity. oup.comasm.orgasm.orgbiorxiv.orgplos.orgtandfonline.com Activation of CEK1 can be triggered by damage to the cell wall, a process that can rely on upstream components like Msb2 and Sho1. asm.org Interestingly, perturbations affecting upstream elements of the CEK1 pathway, such as the absence of Sho1 and/or Msb2, can induce crosstalk that leads to the activation of the Mkc1-mediated CWI pathway, potentially acting as a compensatory or rescue mechanism. asm.org While caspofungin has been shown to activate CEK1, echinocandins are known to activate the Mkc1 pathway, suggesting distinct yet potentially interacting roles in the response to cell wall stress. asm.org Research indicates that the deletion of either CEK1 or CEK2 in a strain lacking MKC1 (mkc1Δ) results in heightened sensitivity to cell wall stress, pointing towards a positive interaction between the mating MAPK pathways (which include CEK1) and the CWI MAPK pathway. researchgate.net Further illustrating this complex interplay, farnesol, a quorum sensing molecule, has been observed to inhibit CEK1 phosphorylation while simultaneously promoting the activation of Mkc1. oup.com
Substantial crosstalk exists between the CEK1 pathway and the High Osmolarity Glycerol (HOG) pathway, mediated by the MAPK Hog1. asm.orgresearchgate.netoup.com The HOG pathway is well-established for its function in adapting to osmotic and oxidative stress, but it also influences morphogenesis and the biogenesis of the cell wall. oup.comasm.orgplos.org Studies have demonstrated that Hog1 acts as a repressor of CEK1 activation under basal conditions. asm.orgnih.govresearchgate.net As a result, hog1Δ/Δ mutant strains exhibit constitutively elevated levels of CEK1 phosphorylation. asm.orgoup.com This repressive effect of Hog1 on the transition from yeast to hyphal growth appears to be either independent of or dominant over the CEK1 pathway. researchgate.net However, under specific environmental conditions, such as low glucose concentrations, darkness, lower temperatures (24°C to 28°C), and microaerophilia, Hog1 may adopt an inductive role in the formation of chlamydospores, potentially involving elements of the CEK1 pathway like Cst20, Ste11, Hst7, and CEK1 itself. researchgate.net The phosphatase Cpp1 has been proposed as an intermediary that bridges the Hog1 and CEK1 pathways, with evidence suggesting that Hog1 may downregulate CEK1 signaling by inducing the expression of CPP1. researchgate.netoup.com
Relationship with the High Osmolarity Glycerol (HOG) Pathway (e.g., Hog1)
Negative Regulation and Dephosphorylation of this compound
MAPK activity is primarily controlled through a cycle of dual phosphorylation and subsequent dephosphorylation carried out by specific protein phosphatases. oup.comnih.gov The protein phosphatase Cpp1, which belongs to the VH1 family of dual-specificity phosphatases, plays a significant role in the deactivation of this compound by removing phosphate groups from the activated kinase. asm.orgoup.commolbiolcell.orgnih.gov Genetic studies suggest that Cpp1 exerts its repressive effect by blocking the activation of a MAPK cascade involved in hyphal growth, and the disruption of the CPP1 gene can result in the derepression of yeast-to-hyphal transitions. molbiolcell.org The absence of Cpp1 leads to the activation of the pheromone response pathway in a manner dependent on CEK1, supporting its function as a MAPK phosphatase within this pathway. nih.gov Deletion of CPP1 results in the hyperphosphorylation of CEK1, clearly indicating Cpp1's negative regulatory influence on CEK1 phosphorylation. researchgate.netoup.com
This compound is also subject to degradation, a process that impacts its stability and contributes to the regulation of its signaling pathway. Research has shown that CEK1, unlike Hog1, is degraded by the proteasome. oup.comnih.gov This degradation occurs through the ubiquitin-proteasome pathway, a cellular system where proteins are marked for destruction by the attachment of ubiquitin chains and subsequently broken down by the 26S proteasome. oup.comnih.govmdpi.comthermofisher.com This mechanism provides an important means of controlling this compound levels following its synthesis. oup.com
Cellular and Physiological Functions of Cek1 Protein in Fungi
Regulation of Fungal Morphogenesis and Filamentous Growth
The CEK1-mediated MAPK pathway is a significant regulator of fungal morphogenesis, influencing the transition between different growth forms, such as yeast, pseudohyphae, and hyphae. pagepressjournals.orgnih.govoup.commdpi.com This plasticity in morphology is critical for fungal adaptation and pathogenesis.
CEK1 plays a positive role in the development of true hyphae, particularly in response to nutritional starvation. nih.gov Studies in Candida albicans have shown that mutants lacking a functional CEK1 gene exhibit defects in shifting from a unicellular budding growth mode to an agar-invasive hyphal growth mode under conditions of nutrient limitation. nih.gov The CEK1 pathway, which includes components like CST20, HST7, and CPH1, forms a canonical MAPK cascade involved in this starvation-specific hyphal development. nih.gov While the CEK1 pathway is largely known for its role in hyphal formation, it is not always absolutely necessary, as cek1Δ/Δ mutants can still form hyphae in certain media like those containing serum. asm.org However, disruptions in CEK1 can adversely affect the growth of serum-induced mycelial colonies. nih.gov Polarized growth, a fundamental aspect of hyphal extension, is also influenced by components upstream of CEK1, such as the GTPase Cdc42, which can activate the CEK1 pathway via the HST7 kinase and requires the SHO1 and MSB2 proteins. asm.orgmdpi.com
The CEK1 pathway is also implicated in the formation of pseudohyphae. In Candida albicans, mutants with deletions in genes within the CEK1 cascade, including CEK1, are defective in true hyphal outgrowth on solid media under severe nitrogen starvation and instead form large, agar-invasive pseudohypha-type structures with constrictions between cells. nih.gov The CEK1 MAPK, by activating the transcription factor CPH1, has been shown to be important for pseudohyphal induction by sub-toxic levels of hydrogen peroxide. nih.gov However, the CEK1-mediated pathway may not be solely responsible for pseudohyphal formation under these conditions, suggesting a more complex regulatory network. nih.gov
Contribution to Hyphal Development and Polarized Growth
Maintenance and Biogenesis of the Fungal Cell Wall
The fungal cell wall is a dynamic and essential structure, and the CEK1 pathway plays a significant role in its maintenance and biogenesis. pagepressjournals.orgoup.comasm.orgnih.govnih.govplos.org
The CEK1-mediated pathway influences the composition and architecture of the fungal cell wall. Alterations in this pathway can lead to changes in the exposure of cell wall components, such as β-1,3-glucan and mannosides. nih.govnih.gov For instance, cek1 mutants in C. albicans display increased exposure of β-1,3-glucan at the cell surface, which can enhance recognition by immune cells. nih.govnih.govfrontiersin.org Additionally, cek1 mutants show increased exposure of α-1,2 and β-1,2-mannosides. nih.govnih.gov Transcriptional analysis of cek1 mutants has revealed altered expression of genes encoding proteins related to cell wall biogenesis and GPI-anchored proteins, supporting the role of CEK1 in cell wall architecture. nih.gov The Cek1 pathway also plays a role in the mannosylation status of cell wall glycoproteins. asm.org
The CEK1 pathway is crucial for the fungal response to cell wall stress and damaging agents. Mutants defective in the CEK1 pathway are often sensitive to compounds that interfere with cell wall construction or integrity. oup.comnih.govnih.govplos.orgnih.govresearchgate.net
Sensitivity to Cell Wall Damaging Agents:
| Agent | Effect on CEK1 Mutants | Source(s) |
| Tunicamycin (B1663573) | Increased sensitivity; altered transcriptional response | oup.comasm.orgnih.govplos.orgnih.govnih.gov |
| Congo Red | Increased sensitivity | oup.comnih.govplos.orgresearchgate.net |
| Zymolyase | Increased sensitivity | nih.govplos.orgnih.gov |
| Calcofluor White | Increased sensitivity | oup.comnih.govplos.org |
| Caspofungin | CEK1 pathway responds to cell surface damage | asm.orgnih.govplos.org |
Tunicamycin, an inhibitor of N-glycosylation, activates the CEK1 pathway, and cek1 mutants show increased sensitivity to this compound. oup.comasm.orgnih.govplos.orgnih.govnih.gov Similarly, mutants in the CEK1 pathway are sensitive to Congo Red and Calcofluor White, which interfere with chitin (B13524) and glucan synthesis, respectively. oup.comnih.govplos.orgresearchgate.net Zymolyase, an enzyme preparation enriched in β-1,3-glucanase activity that degrades the cell wall, also affects cek1 mutants more significantly than wild-type strains. nih.govplos.orgnih.gov The activation of CEK1 has been shown to correlate with resistance to certain cell wall inhibitors like Congo red. researchgate.net The response to these agents highlights the importance of CEK1 in maintaining cell wall integrity under stress. asm.orgnih.govnih.gov
Modulation of Fungal Phenotypic Plasticity
Role in White-to-Opaque Phenotypic Switching
White-to-opaque switching is a high-frequency, reversible phenotypic transition in Candida albicans that results in distinct cellular and colony morphologies, as well as differences in mating, nutritional specialization, and interactions with the innate immune system. nih.govnih.govresearchgate.net The CEK1 protein is involved in regulating this dimorphic transition. Inactivation of the CEK1 gene has been shown to abolish STE11-induced white-to-opaque switching. plos.org While components of the pheromone signaling cascade are known to affect this process, research suggests that the major effect of CEK1 on white-to-opaque switching occurs through the cell wall damage response pathway. nih.govnih.govresearchgate.net Deletion of the CPP1 gene, which encodes a dual-specificity phosphatase, also induces white-to-opaque switching and is closely linked to the CEK1 MAPK. oup.com
Adaptation to Specific Environmental Niches and Nutritional Cues
Fungi encounter diverse and often challenging conditions in their environment and within a host. The CEK1 pathway contributes to the adaptation of fungal cells to specific environmental niches and nutritional cues. C. albicans cells with a deletion of the CEK1 gene are defective in shifting from a unicellular budding growth mode to an agar-invasive hyphal growth mode when nutrients become limiting. nih.govcore.ac.uk This suggests a role for CEK1 in starvation-specific hyphal development. nih.gov CEK1 phosphorylation is also regulated by growth conditions and can be activated by stimuli such as the resumption of growth from the stationary phase. nih.govresearchgate.net Furthermore, the CEK1 pathway is responsive to cell wall inhibitors and glycosylation defects, indicating its involvement in sensing and responding to cell wall stress, which is crucial for adaptation and survival in various environments, including the host. nih.govresearchgate.netimrpress.com Msb2, a signaling mucin, in cooperation with Sho1, controls the activation of CEK1 under conditions that damage the cell wall, highlighting CEK1's role in cell wall biogenesis and adaptation to stress. asm.org
Contributions to Fungal Pathogenicity Mechanisms
CEK1 plays a significant role in the pathogenicity of fungal species, particularly Candida albicans. Its involvement in morphogenesis, cell wall integrity, environmental adaptation, and interaction with the host immune system contributes to the fungus's ability to establish infection and cause disease. nih.govnih.govnih.govimrpress.comasm.orgasm.org Mutants with disruptions in the CEK1 gene show attenuated virulence in animal models of systemic candidiasis. nih.govnih.govasm.org
Modulation of Fungal Interactions with Host Immune Components (e.g., macrophage binding, galectin-3 recognition)
The fungal cell wall is the primary interface for interaction with the host immune system. The CEK1-mediated pathway influences the composition and structure of the cell wall, thereby modulating fungal interactions with host immune components. Strains defective in elements of the CEK1-mediated pathway display increased exposure of cell wall components such as β-(1,3)-glucan, α-1,2 mannosides, and β-1,2 mannosides. nih.govnih.gov Increased β-(1,3)-glucan exposure leads to enhanced binding to the immune receptor dectin-1, increased phagocytosis by macrophages, and macrophage activation. nih.gov
Studies have also investigated the interaction of cek1 mutants with macrophages and the role of galectin-3, a β-galactoside-binding protein involved in recognizing C. albicans. Increased binding of cek1 mutants to murine macrophages has been observed, and this binding was partially blocked by lactose, a galectin-3 inhibitor. nih.govresearchgate.net Interaction of cek1 mutants with macrophages also led to increased stimulation of galectin-3 secretion. nih.gov Galectin-3 contributes to the recognition of C. albicans by macrophages, potentially in cooperation with other receptors like TLR2 and Dectin-1. nih.govnih.gov While galectin-3 binds to β-1,2-mannosides, and cek1 mutants show increased exposure of these, studies in mice lacking galectin-3 did not restore the virulence of the cek1 mutant, indicating a complex interplay between CEK1-mediated cell wall organization and immune recognition. nih.govmdpi.comnih.gov
Interactions and Complexes Involving Cek1 Protein
Protein-Protein Interaction Networks of CEK1 Protein
CEK1 participates in complex protein-protein interaction networks, forming a key component of signal transduction pathways. These networks allow CEK1 to receive upstream signals, integrate information, and transmit it to downstream effectors, coordinating cellular responses to environmental stimuli and developmental cues.
Identification of Core Interacting Partners
Research, primarily in Candida albicans, has identified several core interacting partners that are essential for CEK1 activation and function within its signaling pathway. These partners typically include components of the MAPK cascade and upstream regulators. Key interacting proteins include Sho1, Msb2, Hst7, Ste11, and Cek2.
Sho1 and Msb2 are membrane-associated proteins that function as upstream sensors or adaptors in the CEK1 pathway nih.govasm.org. They are involved in transmitting signals related to cell wall stress and other environmental cues to the downstream kinase cascade nih.govasm.org. Hst7 is the MAPK kinase (MAPKK) that directly phosphorylates and activates CEK1 nih.govnih.gov. Ste11 is considered the upstream MAPK kinase kinase (MAPKKK) that phosphorylates and activates Hst7, thereby initiating the kinase cascade leading to CEK1 activation nih.govoup.com. Cek2 is another MAPK in C. albicans that shares some functional overlap with CEK1, and studies have investigated the interaction between Cek1 and Cek2 researchgate.netnih.gov.
While the primary focus is on C. albicans, it is worth noting that in Schizosaccharomyces pombe, the CEK1 ortholog may interact with proteins like Cut8, which is suggested to facilitate anaphase progression string-db.org. However, the context and conservation of this specific interaction with the C. albicans CEK1 require further investigation.
Here is a table summarizing some of the core interacting partners of this compound, primarily in Candida albicans:
| Interacting Partner | Role in CEK1 Pathway | Organism |
| Sho1 | Upstream adaptor/sensor | Candida albicans |
| Msb2 | Upstream adaptor/sensor | Candida albicans |
| Hst7 | MAPKK (directly activates CEK1) | Candida albicans |
| Ste11 | MAPKKK (activates Hst7) | Candida albicans |
| Cek2 | Another MAPK (potential interaction) | Candida albicans |
| Cut8 | Potential interactor | Schizosaccharomyces pombe string-db.org |
Exploration of Transient and Stable this compound Complexes
Protein interactions can be either transient, forming dynamically in response to signals, or stable, representing more long-lasting associations within protein complexes. The nature of CEK1 interactions varies depending on the specific partner and cellular context.
Studies using techniques like the two-hybrid system and co-immunoprecipitation have provided insights into the stability of CEK1 complexes nih.govnih.gov. For instance, a stable interaction has been demonstrated between the MAPKK Hst7 and CEK1, which is consistent with the hierarchical nature of MAPK cascades where a MAPKK directly interacts with and phosphorylates its downstream MAPK nih.gov. This stable association likely ensures efficient signal transmission within the core kinase module.
In contrast, the interaction between the two MAPKs, Cek1 and Cek2, in C. albicans has been suggested to be more transient nih.gov. This was indicated by the inability to confirm the interaction through co-immunoprecipitation despite detection in a two-hybrid system, suggesting that the association might be less stable or occur only under specific conditions nih.gov. Transient interactions are common in signaling pathways, allowing for dynamic assembly and disassembly of complexes in response to changing cellular needs fsu.edu.
The scaffold protein Cst5 has also been implicated in forming a complex with Ste11, Hst7, and Cek1 in C. albicans, potentially acting as a tether to bring these kinases into proximity for efficient signal transmission, particularly in the context of the pheromone response pathway oup.com. The stability of this larger complex involving Cst5 and the kinases is crucial for proper pathway function oup.com.
Functional Consequences of this compound Complex Formation on Signaling Output and Cellular Processes
The formation of specific protein complexes involving CEK1 has profound functional consequences, influencing the output of the CEK1 signaling pathway and regulating diverse cellular processes. The assembly of the upstream components, including Sho1, Msb2, Ste11, and Hst7, into functional complexes is essential for the proper activation of CEK1 through phosphorylation nih.govasm.orgnih.govoup.com.
Activation of the CEK1 pathway through these complexes is critical for cell wall biogenesis and maintenance in C. albicans nih.govasm.orgasm.orgresearchgate.netasm.org. Mutants lacking key components like Msb2 or Sho1, which are necessary for CEK1 phosphorylation, exhibit defects in cell wall formation and increased sensitivity to cell wall damaging agents like Congo red and caspofungin nih.govasm.org. The CEK1 pathway responds to cell wall stress induced by agents such as tunicamycin (B1663573) and zymolyase, with its activation being dependent on the presence of Msb2 and Sho1 nih.govasm.org. This indicates that the complexes formed by these proteins are crucial for sensing and responding to cell wall challenges.
Furthermore, CEK1 complex formation and activation are involved in morphogenesis, particularly hyphal formation, which is important for virulence in C. albicans nih.govasm.orgoup.comnih.gov. While CEK1 is largely known for its role in hyphal development, its function extends beyond this, playing a significant role in cell wall maintenance and remodeling independently of hyphal formation asm.org. The proper assembly and function of the CEK1 pathway components are therefore essential for coordinating morphological transitions and maintaining cell wall integrity during these processes.
The interaction and activation of CEK1 within its complexes also influence virulence in pathogenic fungi asm.orgoup.comnih.gov. Disruptions in the CEK1 pathway components lead to reduced virulence in animal models of infection, highlighting the importance of functional CEK1 signaling, mediated by its protein complexes, for pathogenesis asm.orgoup.comnih.gov.
Here is a table summarizing the functional consequences linked to this compound complex formation:
| Cellular Process Affected | Specific Consequences Related to CEK1 Complexes |
| Cell Wall Biogenesis & Maintenance | Essential for proper cell wall formation; required for resistance to cell wall damaging agents nih.govasm.orgasm.orgresearchgate.netasm.org. |
| Morphogenesis (Hyphal Formation) | Involved in initiating and regulating hyphal development; functions in cell wall remodeling during morphogenesis nih.govasm.orgoup.comnih.gov. |
| Stress Response | Mediates response to cell wall stress (e.g., tunicamycin, Congo red, caspofungin) nih.govasm.org. |
| Virulence | Crucial for full virulence in pathogenic fungi like C. albicans asm.orgoup.comnih.gov. |
Evolutionary and Comparative Biology of Cek1 Protein Homologs
Phylogenetic Analysis of CEK1 Protein Orthologs Across Diverse Fungal Species
Phylogenetic studies of fungal MAP kinases, including CEK1 orthologs, have shed light on their evolutionary relationships and diversification. Analyses using amino acid sequences from various fungal species have been employed to construct phylogenetic trees, illustrating the branching patterns and relatedness of these signaling proteins wikipedia.org.
While core MAPK components are generally conserved across fungal phyla, the evolutionary trajectories of specific MAPKs like CEK1 show variations. In Candida albicans, for instance, phylogenetic analysis indicates that the this compound clusters with MAPKs from filamentous Ascomycetes uni.lu. This is distinct from its paralog, CEK2, which clusters with sequences from the Saccharomycotina uni.lu. The presence of both CEK1 and CEK2 paralogs in the pre-whole-genome duplication yeast C. albicans suggests that a duplication event involving these MAPKs preceded the whole-genome duplication event observed in other yeasts like Saccharomyces cerevisiae wikipedia.org.
Studies comparing MAPK orthologs across diverse fungal species, spanning different phyla and lifestyles, have identified CEK1 orthologs in various lineages wikipedia.orgciteab.com. However, some groups, such as the Archiascomycetes represented by Schizosaccharomyces pombe, appear to lack direct orthologs of certain mating scaffold proteins related to the CEK1 pathway in other fungi wikipedia.org. The presence and distribution of CEK1 orthologs and related MAPK pathway components across the fungal kingdom reflect their importance in conserved cellular processes while also highlighting potential gene loss or diversification events during fungal evolution.
Below is a table summarizing some fungal species and their documented CEK1 orthologs or closely related MAPKs based on phylogenetic analyses:
| Fungal Species | CEK1 Ortholog/Related MAPK | Notes | Source(s) |
| Candida albicans | Cek1 | Well-characterized, involved in morphogenesis, cell wall, virulence. | nih.govwikidata.org |
| Saccharomyces cerevisiae | Kss1p | Homolog involved in filamentous growth and invasiveness. | wikipedia.org |
| Schizosaccharomyces pombe | Spk1 | MAPK with some conserved functions, but pathway composition differs. | wikipedia.orgwikipedia.org |
| Ustilago maydis | Kpp2 | MAPK involved in pathogenesis. | wikipedia.org |
| Magnaporthe grisea | Pmk1 | MAPK involved in appressorium formation and infection. | wikipedia.org |
| Cryptococcus neoformans | Cpk1, Mpk1 | MAPKs involved in various processes including cell wall integrity. | wikipedia.org |
| Ustilago esculenta | UeKpp2, UeKpp6 | MAPKs identified in this species. | wikipedia.org |
Conservation and Divergence of this compound-Mediated Pathways and Functional Modules
The this compound functions as the terminal kinase in a conserved MAPK cascade. In Candida albicans, this pathway typically involves the sequential activation of a MAPKKK (Ste11), a MAPKK (Hst7), and finally the MAPK (Cek1) nih.govguidetopharmacology.orgnih.govnih.govuniroma1.itnih.govuni.lu. Upstream signaling elements, such as the small GTPase Ras1 and the transmembrane proteins Sho1 and Msb2, are also involved in activating the CEK1 pathway in response to various stimuli nih.govnih.govnih.govuniroma1.itnih.govciteab.com. Downstream of CEK1, transcription factors like Cph1 and Efg1 are key regulators of gene expression, mediating the cellular response nih.govnih.govnih.govuniroma1.it.
The core functional modules mediated by the CEK1 pathway are largely conserved across fungal species where it has been studied, particularly its role in morphogenesis and cell wall regulation. In C. albicans, the CEK1 pathway is essential for filamentous growth (hyphae and pseudohyphae formation), which is critical for tissue invasion and virulence nih.govguidetopharmacology.orgnih.govuniroma1.it. It also plays a significant role in maintaining cell wall integrity and remodeling in response to stress wikidata.orgguidetopharmacology.orgnih.govnih.govnih.govnih.gov. Mutations in CEK1 or its upstream components lead to defects in hyphal development and attenuated virulence in animal models uni.luciteab.com.
Despite this conservation, there is also evidence of functional divergence and intricate crosstalk with other signaling pathways in different fungal species. In C. albicans, the CEK1 pathway interacts significantly with the high osmolarity glycerol (B35011) (HOG) pathway, another major MAPK cascade wikipedia.orgnih.govnih.gov. This crosstalk, partly mediated by phosphatases like Cpp1, allows for fine-tuning of responses to complex environmental signals and can result in complementary or even opposing effects depending on the specific conditions wikipedia.org. For example, Cpp1 phosphatase, which is activated by the Hog1 pathway, negatively regulates the Cek1 pathway, influencing processes like filamentous growth and white-opaque switching wikipedia.org.
Comparative studies suggest that while the basic structure of MAPK pathways is conserved, the specific roles and regulatory networks can differ between fungal species with distinct lifestyles, such as pathogenic versus non-pathogenic yeasts guidetopharmacology.org. This includes variations in upstream sensing mechanisms and downstream targets, reflecting adaptations to specific ecological niches and host environments guidetopharmacology.org.
Comparative Functional Genomics of this compound in Different Fungal Ecological Niches
Comparative functional genomics studies highlight how the this compound and its associated pathway contribute to the adaptation of fungi to diverse ecological niches. For opportunistic pathogens like Candida albicans, the ability to inhabit different host niches (e.g., mucosal surfaces, bloodstream) is crucial for commensalism and the transition to pathogenesis. The CEK1-mediated morphogenetic switch between yeast and filamentous forms is a key virulence factor that enables C. albicans to adapt to these varied environments, facilitating adhesion, invasion, and immune evasion nih.govguidetopharmacology.orgnih.govuniroma1.it.
Functional genomics approaches comparing C. albicans with model yeasts like Saccharomyces cerevisiae and Schizosaccharomyces pombe have revealed that stress response pathways, including those involving CEK1, have undergone evolutionary tuning in C. albicans to specifically address the challenges encountered within the mammalian host guidetopharmacology.org. This includes adaptation to temperature fluctuations, oxidative stress, and host immune defenses guidetopharmacology.org.
Comparative genomic analyses of signaling components in plant and human pathogenic fungi further illustrate how the evolution of these pathways is linked to their specific interactions with their respective hosts uni.lu. Differences in the repertoire of signaling genes, including potential variations in MAPK pathway components or their regulators, may contribute to the distinct pathogenic strategies employed by fungi in different ecological contexts uni.lu. The functional plasticity conferred by pathways like the CEK1 cascade allows fungi to sense and respond to niche-specific cues, underscoring the importance of these signaling modules in fungal survival and adaptation across a wide range of environments.
Advanced Methodologies in Cek1 Protein Research
Molecular Genetic Approaches
Molecular genetic techniques are fundamental to understanding the biological functions of the CEK1 protein and its pathway components. These methods allow researchers to manipulate gene expression and assess the resulting phenotypic consequences, thereby elucidating the role of CEK1 in various cellular processes.
Gene Deletion and Overexpression Strategies
Gene deletion and overexpression are powerful tools for investigating the necessity and sufficiency of CEK1 in specific biological contexts. Deletion of the CEK1 gene in Candida albicans has revealed its importance in hyphal formation and virulence in certain animal models. oup.comnih.gov For instance, C. albicans cells lacking CEK1 exhibit defects in shifting from a budding yeast form to an invasive hyphal growth mode under specific nutritional limitations. nih.govcore.ac.uk Homozygous cek1Δ/cek1Δ null mutants, and to a lesser extent heterozygous mutants, show impaired agar-invasive growth in response to nutritional limitation. nih.gov
Conversely, overexpression strategies can help to understand the impact of elevated CEK1 levels or the activity of upstream pathway components. Overexpression of a hyperactive allele of STE11 (a MAPKKK upstream of CEK1) from a doxycycline-repressible promoter has been used to study the effects of increased CEK1 activation. asm.org This approach allows for the controlled induction or repression of the hyperactive allele, enabling researchers to study its effects in vivo, such as in mouse models of infection. asm.org Overexpression of the GTP-bound locked form of Cdc42, a GTPase involved in CEK1 activation, also leads to hyperphosphorylation of CEK1. asm.org
These genetic manipulations can lead to distinct phenotypes. For example, deletion of CEK1 can suppress the phenotypes observed in mutants lacking the phosphatase Cpp1, which negatively regulates the CEK1 pathway. nih.gov This suggests that Cpp1 functions within the same MAPK cascade as CEK1. nih.gov
Reporter Gene Assays for Pathway Activity and Gene Expression
Reporter gene assays are valuable for monitoring the activity of signaling pathways, including the CEK1 pathway, and for analyzing the expression of genes regulated by this pathway. These assays typically involve linking a reporter gene, such as luciferase or beta-galactosidase, to a promoter or regulatory element that is responsive to the pathway's activity or the expression of a target gene. indigobiosciences.comthermofisher.com
In the context of CEK1 research, reporter gene assays can be used to:
Assess the activation status of the CEK1 pathway in response to various stimuli or genetic modifications. By using a reporter construct under the control of a promoter regulated by the CEK1 pathway's downstream transcription factors (e.g., Cph1), researchers can quantify pathway activity through the measurement of reporter protein expression. oup.comnih.gov
Study the transcriptional regulation of genes that are targets of the CEK1 pathway. Linking the promoter of a putative CEK1-regulated gene to a reporter gene allows for the quantification of its expression levels under different conditions or in different genetic backgrounds. thermofisher.combmglabtech.com
While traditional reporter gene assays provide quantitative data on pathway activity or gene expression, newer approaches like Transcription Factor activity sequencing (TF-seq) allow for multiplexed measurements of multiple signaling pathways and global gene expression simultaneously. nih.gov This provides a more comprehensive view of the cellular response to stimuli or genetic perturbations.
Biochemical and Proteomic Techniques
Biochemical and proteomic techniques are essential for analyzing the this compound itself, including its post-translational modifications, interaction partners, and substrates. These methods provide molecular-level details that complement genetic studies.
Analysis of Protein Phosphorylation Status (e.g., Western blotting with phospho-specific antibodies)
MAPK activity is primarily regulated by dual phosphorylation on conserved threonine (T) and tyrosine (Y) residues within a TXY motif. oup.comoup.com Analyzing the phosphorylation status of CEK1 is a key method to assess its activation. Western blotting is the most common technique used for this purpose. bio-rad-antibodies.comrndsystems.com
This method involves separating protein extracts by SDS-PAGE, transferring the proteins to a membrane, and then probing the membrane with specific antibodies. bio-rad-antibodies.comrndsystems.com To detect activated CEK1, researchers use phospho-specific antibodies that specifically recognize CEK1 only when it is phosphorylated at its activation sites (e.g., Thr-230 and Tyr-232 in C. albicans). asm.orguniprot.org An anti-phospho-p44/p42 MAPK antibody, which recognizes the phosphorylated TXY motif found in many MAPKs including CEK1, is commonly used. oup.comasm.org Total this compound levels are typically assessed using an antibody that recognizes the total protein, serving as a loading control. oup.comasm.orgcellsignal.com
Studies using Western blotting have shown that CEK1 phosphorylation is regulated by various factors, including quorum sensing molecules like farnesol, which represses CEK1 phosphorylation. oup.com Cek1 phosphorylation is also induced by stimuli such as N-acetylglucosamine (GlcNAc) or serum. asm.orgnih.gov Constitutive activation of CEK1 phosphorylation is observed in mutants lacking the phosphatase Cpp1. oup.comnih.gov Furthermore, Western blot analysis has been used to demonstrate that deletion of the HOG1 gene, encoding another MAPK, leads to increased CEK1 phosphorylation, indicating crosstalk between the Hog1 and Cek1 pathways. oup.com
To ensure accurate detection of phosphorylation, it is crucial to include phosphatase inhibitors during sample preparation to prevent dephosphorylation. cellsignal.combio-rad-antibodies.com Phosphatase treatment of lysates can also be used as a control to confirm the specificity of phospho-specific antibodies. bio-rad-antibodies.com
Protein-Protein Interaction Assays (e.g., Yeast Two-Hybrid, Co-immunoprecipitation, Proximity Ligation Assays)
Understanding the proteins that interact with CEK1 is crucial for deciphering its signaling pathway and cellular functions. Various techniques are employed to identify and validate these interactions.
Yeast Two-Hybrid (Y2H): This is a widely used genetic method to discover protein-protein interactions in vivo. wikipedia.orgthermofisher.com The technique relies on reconstituting a functional transcription factor by bringing together its DNA-binding domain (BD) and activation domain (AD) through the interaction of two fused proteins: one fused to the BD (bait) and the other to the AD (prey). wikipedia.orgnih.gov If the bait and prey proteins interact, the BD and AD are brought into proximity, activating the transcription of a downstream reporter gene, which can be easily detected (e.g., by growth on selective media or expression of a colorimetric enzyme). wikipedia.orgnih.gov A CUG codon-adapted two-hybrid system has been developed specifically for Candida albicans, addressing the organism's unusual codon usage which can affect protein expression in standard Saccharomyces cerevisiae Y2H systems. oup.com
Co-immunoprecipitation (Co-IP): This biochemical technique is used to validate protein-protein interactions identified by methods like Y2H or to investigate suspected interactions. thermofisher.comnih.gov It involves using an antibody to precipitate a target protein (CEK1 in this case) from a cell lysate. If another protein is bound to CEK1 in the lysate, it will be co-precipitated and can be detected by Western blotting using an antibody specific to the interacting protein. nih.gov Co-IP provides evidence for physical association between proteins in their native cellular environment.
Proximity Ligation Assays (PLA): While not explicitly detailed in the provided snippets for CEK1, PLA is a sensitive technique that can detect protein-protein interactions in situ (within fixed cells or tissues). It uses antibodies against two target proteins, each conjugated to a DNA probe. If the proteins are in close proximity, the DNA probes can be ligated and amplified, producing a detectable signal. This method can provide spatial information about where interactions occur within the cell. (General knowledge of PLA)
Research using these techniques has helped map the CEK1 pathway, identifying upstream components like the transmembrane protein Sho1 and the MAPKK Hst7 as interacting partners or regulators. oup.comasm.org
Quantitative Proteomics for Identification of this compound Substrates and Interactors
Quantitative proteomics approaches, often employing mass spectrometry, allow for the large-scale identification and quantification of proteins in a sample. creative-proteomics.comfrontlinegenomics.com Applied to CEK1 research, these techniques can be used to:
Identify CEK1 Substrates: By comparing the phosphoproteome (the set of phosphorylated proteins) in wild-type cells versus cells with altered CEK1 activity (e.g., cek1Δ mutants or strains expressing constitutively active CEK1), researchers can identify proteins whose phosphorylation levels are dependent on CEK1. creative-proteomics.compombase.org Changes in phosphorylation upon CEK1 activation suggest that these proteins might be direct or indirect substrates of CEK1. Mass spectrometry-based phosphoproteomics can pinpoint specific phosphorylation sites. creative-proteomics.compombase.org
Identify CEK1 Interactors: Quantitative proteomics can also be used in conjunction with affinity purification techniques (e.g., immunoprecipitation of CEK1) to identify proteins that bind to CEK1. By comparing the proteins that co-purify with CEK1 in different conditions or genetic backgrounds, potential interacting partners can be identified and quantified. frontlinegenomics.com
While the provided snippets mention phosphoproteome analysis in the context of Schizosaccharomyces pombe and general proteomics techniques, quantitative proteomics applied to Candida albicans CEK1 research would follow similar principles to globally assess changes in protein abundance or post-translational modifications related to CEK1 activity. creative-proteomics.comfrontlinegenomics.compombase.org Transcriptomic analysis has also been used in conjunction with genetic studies to identify genes differentially regulated in cek1 mutants, providing clues about downstream effectors and cellular processes influenced by CEK1. tandfonline.comnih.gov
Cellular Imaging and Microscopy Techniques
Cellular imaging and microscopy techniques are indispensable for visualizing the morphological and structural changes associated with alterations in this compound function in Candida albicans. Transmission electron microscopy (TEM) has been utilized to examine the cell wall structure of cek1 mutants, revealing the presence of loosely bound material, which suggests defects in cell wall assembly nih.govfishersci.ca. This indicates a role for the Cek1-mediated pathway in fungal cell wall maintenance nih.govfishersci.ca.
Fluorescence microscopy is widely applied in CEK1 research for various purposes. Immunofluorescence staining, for instance, allows for the analysis of protein localization and expression, such as galectin-3, in the context of cek1 mutants interacting with immune cells nih.gov. Fluorescence microscopy images have shown increased phagocytosis of cek1 mutants by immune cells compared to wild-type cells nih.gov. DAPI (4′,6′-diamidino-2-phenylindole) staining is used in fluorescence microscopy to visualize the nucleus and observe viable cells, including under conditions of osmotic shock wikipedia.org.
Microscopic studies using fluorescence microscopes are also employed to examine the morphology of C. albicans cells, including the degree of germination and hyphal development, which are processes influenced by the CEK1 pathway citeab.comnih.gov. Time-lapse confocal microscopy provides dynamic insights into cellular events citeab.com. Confocal microscopy, along with conventional photomicroscopy, is used to analyze immunofluorescence preparations, allowing for detailed visualization of stained cellular components . Confocal microscopy images have also been used to show the interaction between human dendritic cells or macrophages and C. albicans strains, differentiating between extracellular and internalized yeast cells . Immunofluorescent staining combined with flow cytometry and microscopy analysis is used to stain and assess cell wall components of C. albicans cells uniroma1.it. Beyond standard imaging, techniques involving the analysis of magnified images from photographs can be used to visualize traits like filament compartments and measure angles between cell walls and septa, providing quantitative morphological data nih.gov.
Transcriptomic and Gene Expression Profiling
Transcriptomic and gene expression profiling techniques, such as RNA-Sequencing (RNA-Seq) and microarray analysis, are crucial for understanding the global transcriptional changes that occur in the absence of or upon perturbation of the this compound and its pathway. Transcriptomal analysis of tunicamycin-treated cek1 cells compared to wild-type cells has revealed a differential gene expression pattern, primarily involving cell wall and stress-related genes nih.govfishersci.ca. This highlights the role of the Cek1 pathway in responding to cell wall stress.
RNA-Seq is recognized as a highly accurate and sensitive method for unraveling the complexity of gene expression, including in the context of drug resistance and biofilm formation in Candida species nih.govnih.gov. In CEK1 research, RNA-Seq analysis has been used to explore the mechanisms by which perturbations in the pathway, such as the overexpression of a hyperactive STE11 allele (an upstream component), lead to phenotypes like increased beta-glucan (B1580549) exposure citeab.com. This analysis showed the upregulation of the Cph1 transcription factor and a group of cell wall-modifying proteins in the hyperactive STE11 strain citeab.com. RNA sequencing involves extracting total RNA and sequencing using platforms like Illumina MiSeq citeab.com.
Advanced RNA enrichment methods coupled with RNA-Seq allow for high-resolution quantitative analysis of the C. albicans transcriptome directly from host infections, even when fungal biomass is low nih.gov. This approach has enabled the detection of a large percentage of C. albicans genes and the identification of a core set of genes commonly regulated during infection, providing insights into the fungal response in vivo nih.gov.
Microarray analysis has also been historically used to investigate the transcriptional profiles of C. albicans cells undergoing morphological transitions, such as the yeast-to-hyphal switch, a process influenced by CEK1 nih.gov. These studies have identified genes whose expression profiles correlate with known virulence factors modulated during hyphal growth nih.gov. Transcriptional profiling using microarrays has also been applied to study gene expression during the adhesion, invasion, and damage stages of C. albicans interaction with host cells, identifying upregulated hyphal associated genes nih.gov.
Detailed research findings from transcriptomic studies indicate that the CEK1 pathway is involved in regulating the expression of genes related to cell wall biogenesis, stress response, and morphogenesis. While specific comprehensive datasets detailing all differentially expressed genes in cek1 mutants across various conditions were not fully available for tabulation within the search results, the findings consistently point to significant transcriptional reprogramming mediated by this pathway.
Transcriptomic studies have revealed differential gene expression patterns in cek1 mutants or upon pathway perturbation. For example, overexpression of hyperactive STE11, which activates the CEK1 pathway, leads to the upregulation of the Cph1 transcription factor and certain cell wall-modifying proteins citeab.com. Tunicamycin (B1663573) treatment also induces a differential transcriptomal pattern in cek1 compared to wild-type cells, affecting cell wall and stress genes nih.govfishersci.ca.
Bioinformatics and Computational Modeling
Bioinformatics and computational modeling approaches are increasingly employed in this compound research to analyze complex biological data, predict protein interactions, and model signaling dynamics. These methods help in understanding the intricate networks in which CEK1 operates within Candida albicans.
Bioinformatics databases and tools are used to analyze virulence mechanisms and identify relevant pathways. For instance, analysis of Candida auris virulence genes using databases like KEGG and GO has highlighted the importance of the MAPK signaling pathway, which includes CEK1, MKC1, and HOG1, in virulence traits uni.lu. While this example pertains to C. auris, the approach is applicable to C. albicans CEK1 research.
Computational network prediction is utilized to infer protein-protein interactions (PPIs) in fungi, including Candida albicans, although comprehensive PPI data for C. albicans in public databases can be limited nih.gov. Databases like BioGRID contain documented PPIs for C. albicans, and researchers contribute to updating these resources nih.gov.
Network analysis of proteins involved in hyphae formation in C. albicans utilizes bioinformatics and systems biology to construct PPI networks wikidata.org. These networks can identify key "hub" proteins within the network, such as Hog1, Cdc42, Ras1, and Pbs2, and categorize proteins based on their functions, including signal transduction, kinase activity, and MAPK signaling wikidata.org. Analyzing the topological attributes of these networks provides insights into the importance of specific proteins like kinases in processes such as hyphae formation wikidata.org.
Computational modeling can also involve the schematic representation of MAPK pathways, including the CEK1-mediated pathway, to illustrate the flow of signals and the components involved nih.gov. While detailed mathematical or dynamic modeling of CEK1 signaling dynamics was not extensively described in the search results, the application of network analysis and pathway mapping provides a foundation for such future computational efforts. Bioinformatics approaches are also used to analyze protein sequences and structural prospects of key proteins, including kinases, to gain further understanding of their function wikidata.org.
These computational methods complement experimental techniques by providing a systems-level view of CEK1 function, helping to identify potential interaction partners, predict the impact of genetic perturbations on cellular pathways, and guide further experimental design.
Future Perspectives and Outstanding Questions in Cek1 Protein Research
Elucidation of Novel Regulatory Mechanisms and Feedback Loops Governing CEK1 Protein Activity
Understanding the intricate regulatory mechanisms and feedback loops that govern this compound activity is a significant area for future research. While some upstream regulators like Msb2, Sho1, and Opy2 have been identified, the precise details of how these signals converge and modulate CEK1 phosphorylation under different environmental conditions require further investigation. wikipedia.org Studies have shown that different domains of the upstream mucin Msb2 are responsible for regulating CEK1 phosphorylation under varying stress conditions, suggesting a complex, condition-dependent regulatory input.
Furthermore, the interplay between the CEK1 pathway and other signaling cascades, such as the High Osmolarity Glycerol (B35011) (HOG) pathway and the protein kinase C (PKC) pathway, presents avenues for future study. Evidence suggests a repressive role of Hog1 on Cek1 activation, and a delicate balance between these pathways appears essential for processes like chlamydospore formation. The phosphatase Cpp1 has been implicated in mediating crosstalk between the Hog1 and Cek1 pathways, with Hog1 potentially downregulating Cek1 signaling by inducing Cpp1 expression. Future research should aim to fully map these interactions and understand their dynamic nature.
Positive feedback loops also contribute to CEK1 regulation; for instance, the downstream transcription factor Cph1 has been shown to induce a positive feedback loop that enhances CEK1 activation. Identifying additional feedback mechanisms, both positive and negative, will be critical for developing a comprehensive model of CEK1 pathway regulation. The discovery that the GTPase-activating protein Lrg1 negatively controls the activity of Cdc42 and Ras1, thereby repressing CEK1 activity, highlights the importance of further exploring the role of small GTPases and their regulators in the CEK1 pathway. Additionally, recent findings indicate that the small heat shock protein Hsp21 is involved in the phosphorylation of Cek1 in response to elevated temperatures, suggesting novel links between stress response proteins and CEK1 activation that warrant deeper investigation. youtube.com
Identification of Additional Uncharacterized Upstream Signals and Downstream Effectors of the CEK1 Pathway
A key outstanding question is the complete identification of all upstream signals that activate the CEK1 pathway and the full spectrum of downstream effectors that mediate its diverse cellular responses. While Msb2, Sho1, and Opy2 are known upstream components, there are likely other environmental cues and cellular signals that converge on the CEK1 pathway that are yet to be characterized. wikipedia.org For example, the specific stimulus that activates the CEK1 pathway during cell wall construction remains unknown.
A significant gap in knowledge pertains to the downstream targets of CEK1. While transcription factors like Cph1 and its influence on genes like UME6 are recognized, the complete set of proteins and pathways directly or indirectly regulated by CEK1 phosphorylation needs to be determined. A major question is how the CEK1 pathway precisely modifies the cell wall to influence immune recognition, effectively making it "invisible" to the host immune system. scribd.com Identifying the specific cell wall biosynthesis and remodeling proteins that are the downstream targets of CEK1 signaling is crucial to answering this question. scribd.com Further research is needed to identify these uncharacterized downstream effectors and understand how their modulation by CEK1 contributes to processes like cell wall integrity, morphogenesis, stress adaptation, and virulence.
Understanding the Spatiotemporal Dynamics and Subcellular Localization of this compound Activation and Function
The spatiotemporal dynamics and subcellular localization of this compound activation and function represent a critical, yet relatively underexplored, area. While the importance of precise protein localization and dynamic behavior for cellular function is broadly recognized, specific details regarding where and when CEK1 is activated within the cell, and how its localization changes upon activation or in response to different stimuli, are limited.
Understanding the precise subcellular compartments where CEK1 interacts with its upstream activators and downstream effectors is essential for a complete picture of its signaling. Although an upstream regulator, Msb2's partial relocalization to the nucleus under stress hints at the potential for dynamic localization within the pathway. The fact that CEK1 is a short-lived protein regulated by proteasome degradation also underscores the dynamic nature of its abundance and activity, but the spatial aspects of this degradation and its impact on localized signaling are unclear. nih.gov Future studies employing advanced live-cell imaging techniques and protein localization studies are needed to visualize and quantify the dynamics of CEK1 activation and movement within the fungal cell in response to various environmental challenges and during interactions with host cells.
Deeper Insight into this compound's Role in Fungal Adaptation to Complex Environmental Challenges and Inter-species Interactions
Further research is needed to gain deeper insight into the multifaceted role of the this compound in fungal adaptation to a wide array of complex environmental challenges and its involvement in inter-species interactions, particularly with the host immune system and potentially with other microorganisms. The CEK1 pathway is known to be activated by various stress conditions and is crucial for adaptation to cell wall damage, nutritional starvation, and elevated temperatures. elsevier.eswikipedia.orgyoutube.com It plays a significant role in morphogenesis, including hyphal development and white-opaque switching, which are critical for adapting to different host niches. elsevier.esnih.gov
Investigating the specific mechanisms by which CEK1 contributes to resistance to antifungal agents and its role in modulating cell surface masking, such as β-(1,3)-glucan and mannoside exposure, is vital for understanding fungal virulence and developing new therapeutic strategies. elsevier.eswikipedia.org The observation that CEK1 activation increases sensitivity to salivary histatin 5 highlights a specific aspect of host-pathogen interaction mediated by this pathway that warrants further exploration.
While the interaction with the host immune system is relatively well-studied in the context of cell wall modulation, the role of CEK1 in other forms of inter-species interactions, such as competition or cooperation with other microbes in polymicrobial environments, remains largely unknown. Future studies should aim to understand how the CEK1 pathway integrates signals from the environment and other organisms to orchestrate appropriate adaptive responses and mediate complex interactions within microbial communities and with the host.
Integration of Multi-Omics Data for Comprehensive this compound Network Mapping and Predictive Modeling
A significant future perspective in this compound research involves the integration of multi-omics data for comprehensive network mapping and predictive modeling. While individual studies have provided valuable insights into components and functions of the CEK1 pathway, a holistic understanding requires integrating data from genomics, transcriptomics, proteomics, and metabolomics.
Integrating these diverse datasets can help to comprehensively map the complete CEK1 signaling network, identifying novel components, interactions, and regulatory relationships that are not apparent from single-omics analyses. Advanced computational approaches, including machine learning and deep learning, can be employed to integrate multi-omics data and build predictive models of CEK1 pathway behavior under various conditions. These models could potentially predict fungal responses to specific environmental challenges, antifungal treatments, or host immune pressures based on the activation state or genetic variations within the CEK1 pathway. While multi-omics integration is a growing field, its specific application to comprehensively mapping the this compound network and developing predictive models for its function in fungal adaptation and pathogenesis represents a promising future direction.
Q & A
Q. What are the primary biological functions of CEK1 in Candida albicans?
CEK1, a mitogen-activated protein kinase (MAPK), regulates filamentous growth, virulence, and biofilm formation. Its activation depends on phosphorylation via upstream signaling components like Hst7 and Sho1 adaptor proteins. Researchers can validate its functional roles using gene knockout strains (e.g., cek1/Δ) in biofilm assays or murine infection models, monitoring hyphal growth and pathogenicity .
Q. How is CEK1 activity experimentally detected and quantified?
CEK1 phosphorylation (a marker of activation) is typically assessed via Western blot using phospho-specific antibodies. For temporal resolution, combine this with time-course experiments under stimuli like quorum-sensing molecules (e.g., farnesol) or stress conditions (e.g., oxidative stress). Proteasome inhibitors (e.g., MG132) may be used to study its degradation dynamics .
Q. What experimental models are suitable for studying CEK1 signaling?
In vitro models include hyphal induction assays in Spider medium or serum-containing media. In vivo models employ murine systemic candidiasis to assess virulence. Genetic tools like tetracycline-regulated promoters enable conditional expression studies .
Advanced Research Questions
Q. How do contradictory findings about CEK1’s role in biofilm formation arise, and how can they be resolved?
Discrepancies may stem from strain-specific genetic backgrounds or variations in biofilm assay conditions (e.g., substrate, media). To address this, standardize protocols (e.g., CDC biofilm reactor) and include complementary assays like RNA-seq to correlate CEK1 activity with biofilm-related gene expression (e.g., ALS3, HWP1) .
Q. What methodologies elucidate CEK1’s interaction network in quorum-sensing pathways?
Yeast two-hybrid systems or co-immunoprecipitation (Co-IP) paired with mass spectrometry (MS) identify physical interactors (e.g., Sho1, Cph1). For functional interactions, epistasis analysis in double mutants (e.g., cek1/Δ + sho1/Δ) can map signaling hierarchies .
Q. How can researchers differentiate CEK1’s phosphorylation-dependent and -independent roles?
Use kinase-dead mutants (e.g., K49R substitution) and compare phenotypes with wild-type strains. Phosphomimetic mutants (e.g., T202E/Y204E) further dissect phosphorylation effects. Combine these with phosphoproteomics to identify downstream targets .
Q. What advanced techniques quantify CEK1’s subcellular localization during infection?
Fluorescence microscopy with GFP-tagged CEK1 in live-cell imaging systems, coupled with organelle-specific markers (e.g., DAPI for nuclei). For spatial resolution in host tissues, use immunohistochemistry with anti-CEK1 antibodies in infected mouse organs .
Methodological Guidance
Q. How to design dose-response experiments for farnesol’s inhibition of CEK1 phosphorylation?
Prepare farnesol concentrations (e.g., 0–300 μM) in RPMI-1640 medium. Expose C. albicans cells for 1–4 hours, then lyse for Western blot analysis. Include controls with proteasome inhibitors to distinguish phosphorylation from degradation effects .
Q. What statistical approaches are optimal for analyzing CEK1-related transcriptional data?
Use RNA-seq differential expression tools (e.g., DESeq2) with false discovery rate (FDR) correction. For pathway enrichment, apply Gene Ontology (GO) or KEGG analysis. Validate key genes via qRT-PCR with ≥3 biological replicates .
Q. How to validate CEK1’s role in antifungal drug resistance?
Perform broth microdilution assays (CLSI M27 protocol) with fluconazole or caspofungin in cek1/Δ versus wild-type strains. Measure minimum inhibitory concentrations (MICs) and synergize with ERK pathway inhibitors (e.g., SCH772984) to assess combinatorial effects .
Data Contradiction Analysis
Q. Why do some studies report CEK1 as essential for virulence while others do not?
Variability may arise from differences in infection models (e.g., systemic vs. mucosal) or host immune status. To reconcile, perform parallel experiments in immunocompetent and immunosuppressed mice, and include transcriptomic profiling of host-pathogen interactions .
Q. How to address conflicting data on CEK1’s interaction with Chk1 histidine kinase?
Use reciprocal Co-IP in multiple genetic backgrounds (e.g., chk1/Δ complemented strains). If physical interaction is absent, explore indirect regulation via phosphoproteomics or kinase activity assays with recombinant proteins .
Technical Resources
- Protein-Protein Interaction Assays : Yeast two-hybrid libraries () and AlphaFold-predicted structures for hypothesis generation.
- Mass Spectrometry : LC-MS/MS with TMT labeling for quantitative phosphoproteomics ().
- Bioinformatics : RefSeq (NCBI) for sequence alignment and InterPro for domain analysis ().
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
